Cas no 1509214-21-4 ((1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine)

• Product Name: (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine
• CAS No: 1509214-21-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6430960
• PubChem ID: 96780074
• Update Time: 2025-10-28

(1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine
• EN300-1771049
• (1-{imidazo[1,2-a]pyridin-3-yl}cyclopentyl)methanamine
• 1509214-21-4

• Inchi： 1S/C13H17N3/c14-10-13(6-2-3-7-13)11-9-15-12-5-1-4-8-16(11)12/h1,4-5,8-9H,2-3,6-7,10,14H2
• InChI Key： YXZISNHRTYXCMP-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC=C2C1(CN)CCCC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.3Ų

Additional information on (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine

Professional Introduction to (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine and CAS No. 1509214-21-4

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine, identified by its CAS number 1509214-21-4, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and biological activity, making it a subject of intense study in academic and industrial research settings.

The molecular structure of (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine is characterized by its imidazo[1,2-a]pyridine core, which is fused with a cyclopentyl group. This configuration introduces a high degree of steric hindrance and electronic diversity, which can be exploited to modulate interactions with biological targets. The presence of the imidazo[1,2-a]pyridine moiety is particularly noteworthy, as this scaffold is known for its ability to engage with various biological pathways, including those involved in inflammation, cancer, and infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of such complex molecules with greater accuracy. Studies have shown that the (1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine scaffold can interact with proteins in ways that suggest potential applications as an inhibitor or modulator. For instance, preliminary computational models indicate that this compound may disrupt protein-protein interactions critical for tumor growth and progression.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds like 1509214-21-4 often involves multi-step organic reactions that require precise control over reaction conditions. The cyclopentyl group in this molecule adds a layer of synthetic challenge, necessitating innovative methodologies to achieve high yields and purity. Researchers have been exploring catalytic approaches and transition-metal-catalyzed reactions to streamline the synthesis process while maintaining the integrity of the imidazo[1,2-a]pyridine core.

The biological activity of 1509214-21-4 has been a focal point for several recent studies. In vitro assays have demonstrated that this compound exhibits promising properties as an anti-inflammatory agent. Specifically, it has shown the ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interacting with key signaling pathways. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory cascades without eliciting systemic side effects.

Furthermore, the potential role of 1509214-21-4 in oncology research cannot be overstated. Preclinical studies have hinted at its ability to induce apoptosis in certain cancer cell lines by disrupting critical cellular processes. The imidazo[1,2-a]pyridine moiety is particularly relevant here, as it has been implicated in various anti-cancer mechanisms involving DNA damage response and cell cycle regulation. Ongoing research aims to elucidate these mechanisms further and explore combinatorial therapies that could enhance the efficacy of this compound.

The pharmacokinetic profile of 1509214-21-4 is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the metabolic pathways involved in its degradation. These studies provide valuable insights into potential drug-drug interactions and dosing regimens that could maximize clinical benefit while minimizing adverse effects.

The development of novel pharmaceutical agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1509214-21-4 exemplifies this collaborative approach, where synthetic chemists design molecules with specific structural features based on computational predictions, biologists validate their biological activity through rigorous assays, and clinicians provide insights into clinical applicability. This integrated strategy has been instrumental in advancing candidates like 1509214-21-4 from laboratory bench to potential clinical use.

Looking ahead, the future prospects for 1509214-21-4 are promising but require further validation through clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like this may find new applications in treating complex conditions such as neurodegenerative diseases or autoimmune disorders. The flexibility inherent in its molecular structure allows for modifications that could tailor its activity toward specific therapeutic targets.

In conclusion,(1-{imidazo1,2-apyridin-3-yl}cyclopentyl)methanamine, identified by CAS number 1509214-21-4 represents a significant advancement in medicinal chemistry due to its unique structural features and demonstrated biological activity. Ongoing research continues to uncover new possibilities for its application across multiple therapeutic areas while addressing synthetic challenges through innovative methodologies.